Cas no 58698-98-9 (1,2-Benzenediol, 3-[2-(4-hydroxyphenyl)ethyl]-)

• Product Name: 1,2-Benzenediol, 3-[2-(4-hydroxyphenyl)ethyl]-
• CAS No: 58698-98-9
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 341193
• PubChem ID: 71443392
• Update Time: 2025-04-19

1,2-Benzenediol, 3-[2-(4-hydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-[2-(4-hydroxyphenyl)ethyl]-
• 3-[2-(4-hydroxyphenyl)ethyl]benzene-1,2-diol
• 58698-98-9
• DTXSID90852217

• Inchi： 1S/C14H14O3/c15-12-8-5-10(6-9-12)4-7-11-2-1-3-13(16)14(11)17/h1-3,5-6,8-9,15-17H,4,7H2
• InChI Key： QHHYUBDPORTKFI-UHFFFAOYSA-N
• SMILES： OC1C=CC(CCC2C(O)=C(O)C=CC=2)=CC=1

Computed Properties

• Exact Mass: 230.09432
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes